Cas no 1261980-23-7 (2-(2,5-Dimethylphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(2,5-Dimethylphenyl)-4-nitrobenzoic acid
• CAS No: 1261980-23-7
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• MDL: MFCD18319308
• CID: 2622379
• PubChem ID: 53225236
• Update Time: 2025-05-22

2-(2,5-Dimethylphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00688968
• 1261980-23-7
• 2-(2,5-DIMETHYLPHENYL)-4-NITROBENZOIC ACID
• 2',5'-Dimethyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18319308
• 2-(2,5-Dimethylphenyl)-4-nitrobenzoic acid, 95%
• 2-(2,5-Dimethylphenyl)-4-nitrobenzoic acid

• MDL： MFCD18319308
• Inchi： 1S/C15H13NO4/c1-9-3-4-10(2)13(7-9)14-8-11(16(19)20)5-6-12(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： BSTVTRSWMRHHNT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1C1C=C(C)C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 271.08445790Da
• Monoisotopic Mass: 271.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(2,5-Dimethylphenyl)-4-nitrobenzoic acid

2-(2,5-Dimethylphenyl)-4-nitrobenzoic Acid (CAS No. 1261980-23-7): A Comprehensive Overview

Introduction to 2-(2,5-Dimethylphenyl)-4-nitrobenzoic Acid
2-(2,5-Dimethylphenyl)-4-nitrobenzoic acid, a compound with the CAS registry number 1261980-23-7, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development, agrochemicals, and advanced materials. The molecule consists of a benzoic acid core substituted with a nitro group at the 4-position and a 2,5-dimethylphenyl group at the 2-position, making it a derivative of benzoic acid with tailored electronic and steric properties.

Chemical Structure and Properties
The chemical structure of 2-(2,5-Dimethylphenyl)-4-nitrobenzoic acid is characterized by its aromatic rings and functional groups. The benzoic acid moiety provides acidic properties, while the nitro group introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. The 2,5-dimethylphenyl substituent adds steric bulk and contributes to the molecule's solubility and bioavailability. Recent studies have explored the influence of these substituents on the compound's electronic properties, revealing potential applications in optoelectronic materials.

Synthesis and Characterization
The synthesis of CAS No. 1261980-23-7 involves multi-step organic reactions, including Friedel-Crafts alkylation and nitration processes. Researchers have optimized these reactions to improve yield and purity, employing advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for characterization. Recent advancements in green chemistry have also led to the development of more sustainable synthesis pathways for this compound.

Applications in Drug Development
2-(2,5-Dimethylphenyl)-4-nitrobenzoic acid has shown promise in pharmacological research, particularly in the design of anti-inflammatory and anticancer agents. Its unique structure allows for interactions with specific biological targets, making it a valuable lead compound in drug discovery programs. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, highlighting its therapeutic potential.

Recent Research Advances
In recent years, there has been a surge in research focusing on the properties and applications of CAS No. 1261980-23-7. Scientists have explored its role as a building block for constructing advanced materials, such as organic semiconductors and sensors. Additionally, computational studies have provided insights into its electronic structure and reactivity, paving the way for novel synthetic strategies.

Conclusion
In conclusion, CAS No. 1261980-23-7, or 2-(2,5-Dimethylphenyl)-4-nitrobenzoic acid, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in fields ranging from pharmacology to materials science.